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Compound of Interest

Compound Name: 4-Fluoro-3-phenoxybenzoic acid

Cat. No.: B1329925 Get Quote

Technical Overview: 4-Fluoro-3-phenoxybenzoic
acid
This guide provides key identification and property data for 4-Fluoro-3-phenoxybenzoic acid,

a compound relevant to researchers and professionals in drug development and chemical

synthesis.

Chemical Identity and Properties
4-Fluoro-3-phenoxybenzoic acid is an organic compound classified as a diphenyl ether.[1] Its

structure consists of two benzene rings connected by an oxygen atom, with a fluorine atom and

a carboxylic acid group attached to one of the rings.[1] This specific arrangement of functional

groups dictates its chemical properties and reactivity. The compound is also recognized as a

metabolite of the pesticide beta-cyfluthrin.

A comprehensive summary of its key identifiers and molecular properties is presented below.
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Parameter Value Source

CAS Number 77279-89-1 [1][2][3][4]

Molecular Weight 232.21 g/mol [1][2][3]

Molecular Formula C₁₃H₉FO₃ [1][2][3]

IUPAC Name
4-fluoro-3-phenoxybenzoic

acid
[2]

SMILES
C1=CC=C(C=C1)OC2=C(C=C

C(=C2)C(=O)O)F
[1][2][3]

InChIKey
VLXNXMTVRWIUJZ-

UHFFFAOYSA-N
[2]

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or analysis of 4-Fluoro-3-phenoxybenzoic
acid, as well as its involvement in specific signaling pathways, are highly context-dependent

and were not detailed in the general property searches. For specific applications, researchers

would need to consult specialized literature in areas such as synthetic chemistry,

pharmacology, or environmental science.

Logical Relationship of Identifiers
The following diagram illustrates the hierarchical relationship between the common name of the

compound and its various chemical identifiers.

Chemical Identifiers Structural Representations
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Caption: Relationship between the common chemical name and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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